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Compound of Interest

Compound Name: Yadanziolide C

Cat. No.: B162267 Get Quote

Application Note and Protocol

This document provides detailed protocols for the preparation, storage, and handling of stock

solutions of Yadanziolide C, a natural quassinoid compound with demonstrated

antiproliferative properties.[1] These guidelines are intended for researchers, scientists, and

drug development professionals engaged in preclinical studies.

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of Yadanziolide C is crucial

for accurate stock solution preparation and experimental reproducibility.

Property Value Source

CAS Number 95258-12-1 [1][2]

Molecular Formula C₂₀H₂₆O₉ [1][2]

Molecular Weight 410.41 g/mol [2]

Appearance Powder / Solid [2][3]

Solubility
Yadanziolide C is soluble in several organic solvents. The choice of solvent will depend on the

specific requirements of the downstream application.
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Solvent Solubility Notes

DMSO Soluble
Commonly used for in vitro

studies.

Chloroform Soluble

Dichloromethane Soluble

Ethyl Acetate Soluble

Acetone Soluble

For enhanced solubility, gentle warming to 37°C and sonication in an ultrasonic bath are

recommended.[2]

Storage and Stability
Proper storage is critical to maintain the integrity and activity of Yadanziolide C.

Form
Storage
Temperature

Duration Notes

Powder -20°C Up to 2 years
Keep tightly sealed

and desiccated.[1][2]

Stock Solution in

DMSO
-20°C Up to 1 month

Store as aliquots in

tightly sealed vials.[1]

Stock Solution in

DMSO
-80°C Up to 6 months

Recommended for

longer-term storage.

[1][3]

Stock Solution in

DMSO
4°C Up to 2 weeks For short-term use.[1]

Important Handling Note: Before use, allow the product vial to equilibrate to room temperature

for at least one hour prior to opening.[1][2] It is recommended to prepare and use solutions on

the same day whenever possible.[1][2]
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Experimental Protocol: Preparation of a 10 mM
Yadanziolide C Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Yadanziolide C in DMSO.

Materials:

Yadanziolide C powder (MW: 410.41 g/mol )

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or cryovials

Sterile pipette tips

Vortex mixer

(Optional) Ultrasonic bath

Procedure:

Calculate the required mass of Yadanziolide C:

To prepare 1 mL (0.001 L) of a 10 mM (0.010 mol/L) stock solution, the required mass is

calculated as follows:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L x 0.001 L x 410.41 g/mol

Mass (mg) = 4.1041 mg

Weighing Yadanziolide C:

Tare a sterile microcentrifuge tube on the analytical balance.
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Carefully weigh approximately 4.1 mg of Yadanziolide C powder directly into the tube.

Record the exact weight.

Dissolution:

Add the appropriate volume of DMSO to the tube to achieve a final concentration of 10

mM. For example, if you weighed exactly 4.10 mg, add 1.0 mL of DMSO.

Vortex the solution thoroughly until the powder is completely dissolved. A clear solution

should be obtained.

If dissolution is slow, gentle warming to 37°C or brief sonication can be applied.[2]

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes (e.g., 10-50 µL) in sterile cryovials.

Label each aliquot clearly with the compound name, concentration, date of preparation,

and solvent.

Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for shorter-term

storage (up to 1 month).[1][3]

Safety Precautions
Handle Yadanziolide C in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.[3]

Avoid inhalation of the powder and contact with skin and eyes.[3]

In case of accidental contact, wash the affected area thoroughly with water.

Consult the Safety Data Sheet (SDS) for complete safety information.[3]
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Workflow: Preparing Yadanziolide C Stock Solution
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Caption: Workflow for preparing Yadanziolide C stock solution.
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Putative Signaling Pathway Inhibition by Yadanziolide C
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Caption: Putative TNF-α/JAK/STAT3 pathway targeted by Yadanziolide C.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b162267?utm_src=pdf-body-img
https://www.benchchem.com/product/b162267?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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